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Compound of Interest

Compound Name: Uv-123

Cat. No.: B155743

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing UV-123 to enhance the light stability of
pigmented systems. Below you will find troubleshooting guides and frequently asked questions
to address common issues encountered during experimentation.

Troubleshooting Guides

This section addresses specific problems that may arise during the use of UV-123 in your
formulations.

Question: Why is my pigmented system still showing significant color fade or degradation after
adding UV-123?

Answer: Several factors could be contributing to this issue. Follow this troubleshooting workflow
to identify the potential cause:
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Start: Color Fade Observed

Check UV-123 Concentration
Is it within the recommended range (0.5-2.0%)?

Nu\is

Adjust concentration to recommended level. Evaluate Pigment-Stabilizer Interaction
Re-eval Are you using pigments known to interact with HALS?

No

Some pigments can adsorb stabilizers. S D
Are you using UV-123 alone?

IConsider pre-treating pigment or increasing UV-123 dosage.
Consult iterature for specific pigment

Nes No
[Add a UV Absorber (e.g., benzotriazole type) Review Environmental Stress J
for protection. |s the system exposed to extreme UV levels, high or aci g ]

Nes No

Yes “

+V—123 is suitable for acidic systems, but extreme conditions may require higher concentrations or combination with other smbllwzer%. %Re-examme the binder system and other addifives for potential degradation pathways not addressed by UV-lZl‘
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Polymer Degradation Pathway

Polymer + UV Light

lnitiation

Free Radicals (Re)

l+ 02

Peroxy Radicals (ROOe)

ropagaZMRadical Scavenging

UV-123 Intervention (HALS Cycle)

Polymer Degradation
(Color Fade, Cracking, Gloss Loss)

Nitroxyl Radical (>NOe)

adical Scavenging

UV-123 (>N-OR) Neutralized Species

}iegeneration

Regenerated UV-123
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1. Sample Preparation

\ 4
Prepare coating formulations:
- Control (no stabilizer)

- Test samples (with UV-123)

A4

Apply uniform films onto test panels

A4

Cure panels as per standard procedure

A 4

2. Initial Measurements

A4

Measure initial color (L*o, a*o, b*o)
and gloss (Go) for all panels

A4

3. Accelerated Weathering

A 4

Place panels in Xenon Arc Weather-Ometer

A4

Run exposure cycle (e.g., ASTM G155 Cycle 1)
for a set duration (e.g., 500, 1000, 2000 hours)

A4

4. Periodic Evaluation

A 4

Remove panels at specified intervals

A4

Measure color (L*t, a*t, b*t)
and gloss (Gt)

\ 4

5. Data Analysis

A4

Calculate Total Color Difference (AE*)
AE* = [(L*t - L*o)z -+ (a*t - a*o)z 4 (b*t - b*o)z]llz

A4

Calculate Percent Gloss Retention
% Retention = (Gt / Go) * 100

A4

Compare results of control vs. test samples

Click to download full resolution via product page
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 To cite this document: BenchChem. [Technical Support Center: Improving Light Stability of
Pigmented Systems with UV-123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155743#improving-the-light-stability-of-pigmented-
systems-with-uv-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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